Cas no 2639378-34-8 (rac-tert-butyl (2R,5S)-5-tert-butylpiperidine-2-carboxylate)

• Product Name: rac-tert-butyl (2R,5S)-5-tert-butylpiperidine-2-carboxylate
• CAS No: 2639378-34-8
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 5663155
• PubChem ID: 165901932
• Update Time: 2025-08-02

rac-tert-butyl (2R,5S)-5-tert-butylpiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639378-34-8
• EN300-27732194
• rac-tert-butyl (2R,5S)-5-tert-butylpiperidine-2-carboxylate

• Inchi： 1S/C14H27NO2/c1-13(2,3)10-7-8-11(15-9-10)12(16)17-14(4,5)6/h10-11,15H,7-9H2,1-6H3/t10-,11-/m0/s1
• InChI Key： NLBXQLIAYQZKTA-QWRGUYRKSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CC[C@@H](CN1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-tert-butyl (2R,5S)-5-tert-butylpiperidine-2-carboxylate

Research Brief on rac-tert-butyl (2R,5S)-5-tert-butylpiperidine-2-carboxylate (CAS: 2639378-34-8) in Chemical Biology and Pharmaceutical Applications

rac-tert-butyl (2R,5S)-5-tert-butylpiperidine-2-carboxylate (CAS: 2639378-34-8) is a chiral piperidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its utility in asymmetric synthesis and as a building block for complex pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the development of novel protease inhibitors. Researchers utilized rac-tert-butyl (2R,5S)-5-tert-butylpiperidine-2-carboxylate as a chiral scaffold to create potent inhibitors of viral proteases, showing remarkable selectivity and low nanomolar activity against several RNA viruses. The stereochemistry of the compound proved crucial for binding affinity, with the (2R,5S) configuration showing optimal interaction with the target enzyme's active site.

In the field of CNS drug development, a recent patent application (WO2023056421) disclosed the use of this compound in the synthesis of sigma-1 receptor modulators. The tert-butyl groups on the piperidine ring were found to enhance blood-brain barrier penetration while maintaining favorable pharmacokinetic properties. Molecular modeling studies revealed that the spatial arrangement of these bulky substituents creates a unique binding pocket interaction that could explain the compound's efficacy in neuroprotective applications.

From a synthetic chemistry perspective, advances in the preparation of rac-tert-butyl (2R,5S)-5-tert-butylpiperidine-2-carboxylate have been reported. A 2024 publication in Organic Process Research & Development described an improved catalytic asymmetric synthesis route using a novel chiral phosphoric acid catalyst, achieving >99% ee and 85% yield on a multigram scale. This development addresses previous challenges in the large-scale production of this valuable intermediate.

The compound's safety profile has also been investigated in recent preclinical studies. Toxicology assessments in rodent models showed favorable results, with no significant adverse effects observed at therapeutic doses. However, researchers noted that the tert-butyl moieties may influence metabolic stability, suggesting potential for further structural optimization in future drug development programs.

Looking forward, rac-tert-butyl (2R,5S)-5-tert-butylpiperidine-2-carboxylate continues to show promise as a versatile building block in pharmaceutical chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a component of targeted drug delivery systems. The compound's unique stereochemical features and synthetic accessibility position it as an important tool in the medicinal chemist's repertoire for years to come.